Cas no 21521-03-9 (5-[(naphthalen-2-yloxy)methyl]-1,3,4-oxadiazol-2-amine)

• Product Name: 5-[(naphthalen-2-yloxy)methyl]-1,3,4-oxadiazol-2-amine
• CAS No: 21521-03-9
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• MDL: MFCD09880572
• CID: 3157931
• PubChem ID: 10331906
• Update Time: 2025-06-08

5-[(naphthalen-2-yloxy)methyl]-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-((Naphthalen-2-yloxy)methyl)-1,3,4-oxadiazol-2-amine
• 5-[(naphthalen-2-yloxy)methyl]-1,3,4-oxadiazol-2-amine
• 5-[(2-naphthyloxy)methyl]-1,3,4-oxadiazol-2-amine
• F2145-0157
• DTXSID50438258
• 21521-03-9
• AKOS015957807
• CHEMBL5006873
• 5-(naphthalen-2-yloxymethyl)-1,3,4-oxadiazol-2-amine
• 5-((2-Naphthyloxy)methyl)-1,3,4-oxadiazol-2-amine
• EN300-238657
• CCG-310383

• MDL： MFCD09880572
• Inchi： 1S/C13H11N3O2/c14-13-16-15-12(18-13)8-17-11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2,(H2,14,16)
• InChI Key： YGPJWTMEQOEURZ-UHFFFAOYSA-N
• SMILES： O(CC1=NN=C(N)O1)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 241.085126602g/mol
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 5-[(naphthalen-2-yloxy)methyl]-1,3,4-oxadiazol-2-amine

Comprehensive Overview of 5-[(naphthalen-2-yloxy)methyl]-1,3,4-oxadiazol-2-amine (CAS No. 21521-03-9)

5-[(naphthalen-2-yloxy)methyl]-1,3,4-oxadiazol-2-amine (CAS No. 21521-03-9) is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with an amine group and a naphthalene-based side chain. This unique structure positions it as a versatile intermediate in pharmaceutical and agrochemical research. The compound's oxadiazole ring is known for its electron-rich properties, making it a valuable scaffold in drug design, particularly for targeting enzymes and receptors involved in inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 5-[(naphthalen-2-yloxy)methyl]-1,3,4-oxadiazol-2-amine has surged due to their applications in medicinal chemistry and material science. Researchers are particularly interested in its potential as a bioactive molecule, with studies exploring its role in antimicrobial and antioxidant activities. The naphthalene moiety enhances lipophilicity, which can improve cell membrane permeability—a critical factor in drug development.

The synthesis of CAS No. 21521-03-9 typically involves multi-step reactions, including cyclization and functional group transformations. Optimizing these processes is a hot topic in green chemistry, as scientists aim to reduce waste and improve yields. This aligns with the broader industry trend toward sustainable synthesis, a frequently searched term in AI-driven research databases.

From an SEO perspective, queries such as "oxadiazole derivatives uses" and "naphthalene-based compounds in drug discovery" reflect growing user interest. The compound's molecular docking potential is another trending topic, with computational tools like AutoDock being used to predict its interactions with biological targets. These aspects make 5-[(naphthalen-2-yloxy)methyl]-1,3,4-oxadiazol-2-amine a compelling subject for both academic and industrial audiences.

In summary, CAS No. 21521-03-9 exemplifies the intersection of traditional organic chemistry and modern drug discovery. Its structural features and applications resonate with current trends in personalized medicine and high-throughput screening, ensuring its relevance in future scientific advancements.